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Compound of Interest

Compound Name: 2-Methyloctane

Cat. No.: B1294640 Get Quote

The proper management and disposal of 2-Methyloctane are critical for ensuring laboratory

safety, protecting the environment, and maintaining regulatory compliance. As a flammable

liquid and aspiration hazard, 2-Methyloctane is classified as hazardous waste and must be

handled according to strict protocols.[1][2] Improper disposal can lead to significant

environmental contamination and legal penalties under regulations such as the Resource

Conservation and Recovery Act (RCRA) in the United States.[3][4][5]

This guide provides essential, step-by-step procedures for the safe handling and disposal of 2-
Methyloctane in a laboratory setting.

Immediate Safety and Handling
Before handling 2-Methyloctane, ensure all safety measures are in place. Work in a well-

ventilated area and wear appropriate Personal Protective Equipment (PPE).[1]

Personal Protective Equipment (PPE):

Gloves: Chemical-impermeable gloves.[1]

Eye Protection: Safety glasses or goggles.

Clothing: Flame-retardant antistatic protective clothing.

Storage and Handling Precautions:
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Keep containers tightly closed in a cool, well-ventilated area.[1]

Store away from heat, sparks, open flames, and other ignition sources.[1]

Use explosion-proof electrical and ventilating equipment.[1]

Ground and bond containers during transfer to prevent static discharge.[1]

Use only non-sparking tools.[1]

Chemical and Safety Data Summary
All quantitative data regarding 2-Methyloctane's properties and hazards are summarized

below for quick reference.

Property Data

Chemical Formula C₉H₂₀

Physical State Clear, colorless liquid[2]

Flash Point 26 °C (78.8 °F) - Closed Cup[6]

Boiling Point 140-144 °C (284-291 °F)

Density 0.714 g/mL at 20 °C (68 °F)

UN Number
UN 3295 (as HYDROCARBONS, LIQUID,

N.O.S.)

GHS Hazard Statements

H226: Flammable liquid and vapor[1][2]H304:

May be fatal if swallowed and enters airways[1]

[2]

GHS Signal Word Danger / Warning[1][2]

Step-by-Step Disposal Protocol
All laboratory chemical waste should be treated as hazardous unless confirmed otherwise.[7]

The disposal of 2-Methyloctane must follow a "cradle-to-grave" management system as

mandated by federal and state regulations.[5][7][8]
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Step 1: Waste Characterization and Segregation
Identify as Hazardous: 2-Methyloctane is classified as hazardous waste due to its ignitability

(flash point < 60°C).[1][9]

Segregate Waste: Do not mix 2-Methyloctane with other waste streams, especially

incompatible chemicals. It is best practice to keep halogenated and non-halogenated solvent

wastes separate.[9][10] Keep liquid and solid waste in different containers.[10]

Step 2: Container Selection and Management
Choose a Compatible Container: Use a clean, leak-proof container that is chemically

compatible with 2-Methyloctane.[3][10] Plastic containers are often preferred for solvent

waste.[11]

Ensure Proper Condition: The container must be in good condition, free from damage, and

have a secure, screw-on cap.[3][9]

Keep Container Closed: The waste container must remain closed at all times, except when

you are actively adding waste.[9][11]

Step 3: Labeling the Waste Container
Label Immediately: As soon as the first drop of waste is added, the container must be

labeled.

Required Information: The label must clearly state the words "Hazardous Waste" and list the

full chemical name of the contents ("2-Methyloctane").[9][12] Do not use abbreviations or

chemical formulas.[9]

Include Generator Information: The label should also include the name and contact

information of the person responsible for the waste.[9]

Step 4: Waste Accumulation
Designate an Area: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA), which must be at or near the point of generation and under the control of the

laboratory personnel.[11][12]
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Follow Accumulation Limits: Be aware of quantity limits for SAAs. Regulations typically

restrict accumulation to a maximum of 55 gallons of hazardous waste.[7][11]

Arrange for Timely Disposal: Do not store waste indefinitely. Contact your institution's

Environmental Health and Safety (EH&S) department for pickup well before reaching

accumulation limits.[9][11]

Step 5: Final Disposal
Contact EH&S: Request a waste pickup from your institution's EH&S office or designated

hazardous waste management provider.[11]

Complete Paperwork: Fill out all required waste disposal forms accurately and completely.

The information on the form must match the container label.[9]

Professional Disposal: The waste will be transported by a licensed hauler to a permitted

treatment, storage, and disposal facility (TSDF) for final disposition, typically through

controlled incineration.[1][12] Never dispose of 2-Methyloctane by pouring it down the drain

or allowing it to evaporate.[1][7][13]

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of 2-Methyloctane.
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Caption: Workflow for the proper disposal of 2-Methyloctane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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